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Compound of Interest

Compound Name: 1-Benzyl-4-bromopiperidine

Cat. No.: B1343918 Get Quote

In the landscape of medicinal chemistry and drug development, the piperidine scaffold is a

ubiquitous and invaluable structural motif.[1] Its prevalence in numerous pharmaceuticals

necessitates robust and versatile synthetic strategies, often revolving around the use of N-

protected piperidine building blocks. Among these, 1-Benzyl-4-bromopiperidine and 1-Boc-4-

bromopiperidine serve as critical intermediates for introducing the piperidine core and enabling

further functionalization, typically via cross-coupling reactions.

The choice between the Benzyl (Bn) and the tert-butyloxycarbonyl (Boc) protecting group is a

pivotal decision in a synthetic campaign. It dictates the conditions for subsequent reaction

steps and the ultimate deprotection strategy. This guide provides an objective comparison of

these two key reagents, supported by experimental data and detailed protocols, to assist

researchers in making informed strategic decisions for their synthetic endeavors.

Physicochemical Properties: A Side-by-Side Look
A fundamental comparison begins with the distinct physical and chemical properties of each

compound, summarized below.
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Property
1-Benzyl-4-
bromopiperidine

1-Boc-4-bromopiperidine

CAS Number 301665-60-1[2] 180695-79-8

Molecular Formula C₁₂H₁₆BrN[2] C₁₀H₁₈BrNO₂

Molecular Weight 254.17 g/mol [2] 264.16 g/mol

Appearance Liquid[2] Yellow Oil / Liquid

Boiling Point Not specified 100-118 °C at 0.5 mmHg

Density Not specified 1.340 g/mL at 25 °C

IUPAC Name 1-benzyl-4-bromopiperidine[2]
tert-butyl 4-bromopiperidine-1-

carboxylate

Synthesis of the Building Blocks
The preparation of these reagents is straightforward, typically starting from 4-bromopiperidine

or a related precursor.

1-Boc-4-bromopiperidine is commonly synthesized by treating 4-bromopiperidine hydrobromide

with di-tert-butyl dicarbonate (Boc₂O) in the presence of a base, such as N,N-

diisopropylethylamine (DIPEA).[3]

1-Benzyl-4-bromopiperidine is prepared via a standard N-alkylation reaction. 4-

Bromopiperidine is treated with benzyl bromide in the presence of a suitable base like

potassium carbonate to afford the N-benzylated product.
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1-Boc-4-bromopiperidine Synthesis 1-Benzyl-4-bromopiperidine Synthesis
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1-Boc-4-bromopiperidine

4-Bromopiperidine
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1-Benzyl-4-bromopiperidine
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OR
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Pd Catalyst
Base, Solvent

Heat

Coupling Partner
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4-Aryl-1-(N-Protected)-piperidine
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Deprotection Logic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. asianpubs.org [asianpubs.org]

2. 1-Benzyl-4-bromopiperidine 95.00% | CAS: 301665-60-1 | AChemBlock [achemblock.com]

3. 1-N-BOC-4-BROMOPIPERIDINE synthesis - chemicalbook [chemicalbook.com]

To cite this document: BenchChem. [A Comparative Guide to N-Protected 4-
Bromopiperidines: Benzyl vs. Boc in Synthesis]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1343918#1-benzyl-4-bromopiperidine-vs-1-boc-4-
bromopiperidine-in-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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